1-benzyl-N-(2-(pyridin-3-yl)ethyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-benzyl-5-pyridin-4-yl-N-(2-pyridin-3-ylethyl)triazole-4-carboxamide
• InChI: InChI=1S/C22H20N6O/c29-22(25-14-8-17-7-4-11-24-15-17)20-21(19-9-12-23-13-10-19)28(27-26-20)16-18-5-2-1-3-6-18/h1-7,9-13,15H,8,14,16H2,(H,25,29)
• InChI Key: MLTBLSFMOHGFHS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=C(N=N2)C(=O)NCCC3=CN=CC=C3)C4=CC=NC=C4
• Molecular Formula: C22H20N6O
• Molecular Weight: 384.4 g/mol

Description

1-benzyl-N-(2-(pyridin-3-yl)ethyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C22H20N6O and its molecular weight is 384.443. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antiviral Applications

A study by Hebishy et al. (2020) introduced a novel route for synthesizing benzamide-based 5-aminopyrazoles and their fused heterocycles, demonstrating remarkable antiavian influenza virus activity. These compounds, including benzamide derivatives, were evaluated for their efficacy against the H5N1 subtype of the influenza A virus, showcasing significant antiviral activities (Hebishy, Salama, & Elgemeie, 2020).

Antimicrobial and Antitubercular Activity

Jeankumar et al. (2013) designed and synthesized thiazole-aminopiperidine hybrid analogues as novel Mycobacterium tuberculosis GyrB inhibitors. This study highlighted the potential of benzamide derivatives in treating tuberculosis through the inhibition of the GyrB ATPase activity and DNA gyrase, pointing towards their utility in antimicrobial applications (Jeankumar et al., 2013).

Anticancer Research

Rahmouni et al. (2016) explored the synthesis and biological evaluation of novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents. This research demonstrated the potential of similar benzamide derivatives in developing new treatments for cancer, emphasizing the structure-activity relationship (SAR) and highlighting the importance of such compounds in medicinal chemistry (Rahmouni et al., 2016).